Cas no 2227720-83-2 ((2S)-hex-3-en-2-amine)

• Product Name: (2S)-hex-3-en-2-amine
• CAS No: 2227720-83-2
• MF: C₆H₁₃N
• MW: 99.1741216182709
• CID: 5817934
• PubChem ID: 165691122
• Update Time: 2023-12-28

(2S)-hex-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-hex-3-en-2-amine
• 2227720-83-2
• EN300-1764523

• Inchi： 1S/C6H13N/c1-3-4-5-6(2)7/h4-6H,3,7H2,1-2H3/b5-4+/t6-/m0/s1
• InChI Key： QEFIPPNXFHQYRO-OVCGOVNKSA-N
• SMILES： N[C@@H](C)/C=C/CC

Computed Properties

• Exact Mass: 99.104799419g/mol
• Monoisotopic Mass: 99.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26Ų